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Compound of Interest

Compound Name: SL651498

Cat. No.: B1681816 Get Quote

Essential Safety and Handling Guide for
SL651498
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of SL651498, a GABAA receptor agonist intended for research use only.[1][2] Adherence to

these guidelines is essential to ensure personal safety and proper management of this

chemical compound.
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Identifier Value

Chemical Name

6-fluoro-9-methyl-2-phenyl-4-(pyrrolidine-1-

carbonyl)-2,9-dihydro-1H-pyrido[3,4-b]indol-1-

one[2]

CAS Number 205881-86-3[1][2][3]

Molecular Formula C23H20FN3O2[2]

Molecular Weight 389.43 g/mol [2]

Known Activities

Full agonist of α2 and α3 GABAA receptors;

partial agonist of α1 and α5 GABAA receptors.

Exhibits anxiolytic and anticonvulsant

properties.[1]

Usage
For research use only. Not for human or

veterinary use.[2]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling SL651498. The

following table summarizes the required PPE for various laboratory activities.
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Activity Required PPE

Receiving and Storage - Laboratory coat- Safety glasses- Nitrile gloves

Weighing and Aliquoting (Solid Form)

- Laboratory coat or disposable gown- Chemical

splash goggles- Face shield (if not working in a

fume hood)- Double-gloving with chemotherapy-

rated gloves- N95 or higher-rated respirator (in

the absence of a certified chemical fume hood)

Solution Preparation and Handling

- Laboratory coat or disposable gown- Chemical

splash goggles- Face shield (recommended)-

Double-gloving with chemotherapy-rated gloves-

Work should be conducted in a certified

chemical fume hood.

Experimental Use (In Vitro/In Vivo)

- Laboratory coat or disposable gown- Chemical

splash goggles- Appropriate gloves for the

specific procedure (e.g., nitrile, latex)

Waste Disposal

- Laboratory coat or disposable gown- Chemical

splash goggles- Heavy-duty or double gloves-

Respiratory protection may be required based

on the nature of the waste and disposal

procedure.

Operational and Disposal Plans
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is properly labeled with the chemical name, CAS number, and

hazard information.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials.[1]

Maintain an accurate inventory of the compound.
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Handling and Experimental Protocols:

Engineering Controls: All work involving the handling of solid SL651498 or concentrated

solutions should be performed in a certified chemical fume hood to minimize inhalation

exposure.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound

and before leaving the laboratory.

Spill Response: In the event of a spill, evacuate the immediate area. For small spills, absorb

the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed

container for disposal.[4] For larger spills, contact your institution's Environmental Health and

Safety (EHS) department immediately.

Disposal Plan:

All waste containing SL651498 must be treated as hazardous chemical waste.

Solid Waste: Contaminated consumables such as pipette tips, tubes, and gloves should be

collected in a dedicated, labeled hazardous waste container.

Liquid Waste: Unused solutions containing SL651498 should be collected in a separate,

labeled hazardous waste container. Do not mix with other chemical waste streams unless

specifically instructed by your institution's EHS department.[5]

Sharps Waste: Needles and syringes used for administering SL651498 in animal studies

must be disposed of in a designated sharps container for hazardous chemical waste.[5]

Container Disposal: Empty containers that held SL651498 should be triple-rinsed with a

suitable solvent, and the rinsate collected as hazardous waste. The defaced, empty

container can then be disposed of according to institutional guidelines.

Waste Pickup: Contact your institution's EHS department to arrange for the pickup and

disposal of all SL651498 waste.[5]

Safe Handling Workflow
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Preparation Phase Handling Phase

Disposal Phase

Emergency Protocol

Obtain SL651498 Conduct Risk Assessment Select Appropriate PPE Identify Handling Location
(e.g., Fume Hood) Weigh and/or Dissolve Compound Perform Experiment

Spill Occurs

Decontaminate Work Area

Segregate Waste
(Solid, Liquid, Sharps) Label Waste Containers Store Waste in Designated Area Request EHS Waste Pickup Procedure Complete

Evacuate Area Notify EHS Follow EHS Spill
Cleanup Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of SL651498.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1681816#personal-protective-equipment-for-
handling-sl651498]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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